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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core basic properties, structure, and

key chemical transformations of cyclohexanone oxime. It is intended to be a valuable

resource for professionals in research, science, and drug development who are working with or

exploring the applications of this versatile organic compound.

Core Properties
Cyclohexanone oxime (CAS No. 100-64-1) is a white to light tan crystalline solid at room

temperature.[1][2][3] It is a pivotal intermediate in industrial chemistry, most notably in the

synthesis of Nylon 6.[1][2][4]

The fundamental physicochemical properties of cyclohexanone oxime are summarized in the

table below for easy reference and comparison.
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Property Value Source

Chemical Formula C₆H₁₁NO [3][4][5][6]

Molecular Weight 113.16 g/mol [1][3][4][5]

Melting Point 86-91 °C (187-196 °F) [1][2][4]

Boiling Point 204-210 °C (399-410 °F) [1][2][4]

Appearance
White to off-white crystalline

solid
[1][7]

Solubility in Water Approx. 16 g/kg at 20 °C [2][4]

Other Solubilities
Soluble in ethanol, ether, and

other organic solvents
[1][3]

Vapor Density 3.91 (Heavier than air) [3]

Flash Point 110 °C (230 °F) [2][4]

Chemical Structure
Cyclohexanone oxime possesses the chemical formula C₆H₁₁NO. Its structure consists of a

six-membered cyclohexane ring where the carbonyl carbon has been converted into an oxime

functional group (C=N-OH). The IUPAC name for this compound is N-

cyclohexylidenehydroxylamine.[3] The presence of the C=N double bond and the hydroxyl

group attached to the nitrogen atom dictates its chemical reactivity, particularly its susceptibility

to the Beckmann rearrangement.

The molecule exists as a colorless solid, which can be crystallized as hexagonal prisms from

solvents like petroleum ether.[3]

Key Chemical Transformations and Signaling
Pathways
The most significant reaction involving cyclohexanone oxime is the Beckmann

rearrangement, an acid-catalyzed conversion of the oxime into ε-caprolactam.[2][8][9] This

reaction is fundamental to the industrial production of Nylon 6.[10][11] The mechanism involves
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the protonation of the oxime's hydroxyl group, followed by a concerted migration of the alkyl

group anti-periplanar to the leaving group (water), leading to the formation of a seven-

membered lactam ring.[9][10]

Cyclohexanone Oxime Protonation Rearrangement & H₂O Loss Hydration Tautomerization
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Caption: Mechanism of the Beckmann Rearrangement.

Experimental Protocols
A common laboratory-scale synthesis involves the condensation reaction between

cyclohexanone and hydroxylamine.[4][12] Hydroxylamine is often generated in situ from its salt,

such as hydroxylamine hydrochloride, by reacting it with a base like sodium acetate.[12]

Materials:

Cyclohexanone

Hydroxylamine hydrochloride

Sodium acetate

Ethanol

Distilled water

Procedure:

Dissolve hydroxylamine hydrochloride and sodium acetate in distilled water in a flask. This

generates the free hydroxylamine nucleophile.[12][13]
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In a separate beaker, dissolve cyclohexanone in ethanol to ensure its solubility in the

aqueous reaction medium.[12]

Add the cyclohexanone-ethanol solution to the aqueous hydroxylamine solution and mix

thoroughly.[12]

Allow the mixture to stand. The product, cyclohexanone oxime, is less soluble in water than

the reactant ketone and will precipitate out as crystals.[13]

If crystallization does not occur spontaneously, gentle heating followed by cooling can induce

precipitation.[12]

Isolate the crude product by filtration (e.g., vacuum filtration).[12][13]

For purification, recrystallize the crude product from a suitable solvent, such as ethanol or a

petroleum ether/water mixture.[7][12]
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1. Prepare Reactants
- Cyclohexanone in Ethanol

- Hydroxylamine HCl + NaOAc in Water

2. Mix Solutions
(Initiate Condensation Reaction)

3. Crystallization
(Product precipitates from solution)

4. Isolate Crude Product
(Vacuum Filtration)

5. Recrystallization
(e.g., from Ethanol)

Pure Cyclohexanone Oxime Crystals

Click to download full resolution via product page

Caption: Experimental workflow for cyclohexanone oxime synthesis.

The structure and purity of synthesized cyclohexanone oxime are typically confirmed using a

variety of spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the

O-H stretch (around 3187 cm⁻¹) and the C=N stretch (around 1669 cm⁻¹).[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are

used to confirm the structure, showing distinct chemical shifts for the protons and carbons in

different environments within the cyclohexane ring and the oxime group.[14][15][16]
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Mass Spectrometry (MS): The mass spectrum typically shows a molecular ion peak (or M+1

peak) at m/z = 113, confirming the molecular weight of the compound.[14]

Industrial Production and Application
Cyclohexanone oxime is almost exclusively used as an intermediate in the production of ε-

caprolactam, the monomer for Nylon 6. The industrial process generally follows three main

steps: the synthesis of cyclohexanone, its conversion to cyclohexanone oxime, and finally,

the Beckmann rearrangement to yield caprolactam.[17][18][19]
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Caption: Industrial production flow from cyclohexane to Nylon 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cyclohexanone Oxime: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123875#cyclohexanone-oxime-basic-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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